BENGHE Foundational & Exploratory

Check Availability & Pricing

"4-Bromo-3-methylbenzene-1,2-diamine"
material safety data sheet

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

4-Bromo-3-methylbenzene-1,2-
Compound Name:
diamine

cat. No.: B1526037

An In-Depth Technical Guide to the Material Safety of 4-Bromo-3-methylbenzene-1,2-
diamine

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the material safety data for 4-Bromo-3-
methylbenzene-1,2-diamine, a crucial intermediate in medicinal chemistry and
pharmaceutical development.[1][2] Designed for researchers, chemists, and drug development
professionals, this document moves beyond a standard safety data sheet (SDS) to offer deeper
insights into the causality behind safety protocols, ensuring a proactive and informed approach
to laboratory handling.

Chemical Identification and Core Properties

4-Bromo-3-methylbenzene-1,2-diamine is an aromatic amine, a class of compounds widely
used as building blocks in the synthesis of complex organic molecules.[1] Its specific structure,
featuring a bromine atom and a methyl group on the phenylenediamine core, makes it a
versatile reagent. However, this functionality also dictates its specific hazard profile.

Caption: Chemical structure of 4-Bromo-3-methylbenzene-1,2-diamine.

Table 1: Compound Identification
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Identifier Data Source(s)

4-bromo-3-methylbenzene-

IUPAC Name 1.2-diamine [3]
CAS Number 952511-74-9 [21[31[4]
Molecular Formula C7HoBrN:2 [2][3]
Molecular Weight 201.06 g/mol [3]

4-Bromo-3-methyl-1,2-
Synonyms o [3]
benzenediamine

| Appearance | Solid, powder. May appear as beige crystals. |[2][5][6] |

Hazard Identification and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). The
primary risks are associated with acute toxicity upon exposure through multiple routes and
significant irritation to the skin and eyes.[3] The "Warning" signal word indicates a moderate
level of hazard.[3][5]
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Caption: Primary GHS hazard classifications for the compound.
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Table 2: GHS Classification Summary

Classification Code Hazard Statement

Signal Word - Warning[3][5]

Pictogram GHSO07 (Exclamation Mark) [5]

Acute Toxicity, Oral H302 Harmful if swallowed[3]

Acute Toxicity, Dermal H312 Harmful in contact with skin[3]
Acute Toxicity, Inhalation H332 Harmful if inhaled[3]

Skin Corrosion/Irritation H315 Causes skin irritation[3][6]

Causes serious eye irritation[3]

Eye Damage/Irritation H319 6]

| STOT - Single Exposure | H335 | May cause respiratory irritation[3][6] |

The toxicological profile is characteristic of many aromatic amines, which can be readily
absorbed through the skin due to their lipid solubility.[7] This property underscores the critical
importance of using appropriate personal protective equipment (PPE) to prevent systemic
exposure.

Safe Handling, Storage, and Exposure Control

A proactive safety culture is paramount when handling aromatic amines.[8] The following
protocols are designed to mitigate the risks identified in the previous section.

Engineering Controls

The primary engineering control is to minimize inhalation exposure.
o Workflow: Always handle this compound within a certified chemical fume hood.

o Causality: The compound may cause respiratory irritation (H335) and is harmful if inhaled
(H332).[3] A fume hood ensures that any dust or vapors are captured at the source,
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protecting the user's respiratory system. Ensure that eyewash stations and safety showers
are located near the workstation.[9]

Personal Protective Equipment (PPE)

A multi-layered PPE approach is required.

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166.[9][10] This is non-negotiable due
to the H319 "Causes serious eye irritation" classification.[3]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[10] Gloves
must be inspected before use and removed using the proper technique to avoid skin contact.
[11] The H312 and H315 warnings indicate that skin is a primary route of exposure and
irritation.[3]

o Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[9][10]

Storage Protocols

Proper storage is essential for maintaining chemical integrity and safety.

o Container: Store in a tightly sealed, clearly labeled container.[2][12]

o Atmosphere: Keep in a dark place under an inert atmosphere.[5]

e Environment: The storage area must be cool, dry, and well-ventilated.[8][12]

» Causality: Aromatic amines are susceptible to oxidation and degradation from air and light.
An inert atmosphere and dark storage prevent the formation of unknown, potentially more
hazardous byproducts. Cool, dry conditions maintain stability.[12]
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Caption: A standard workflow for the safe handling of the compound.

Stability and Reactivity Profile
Understanding the chemical stability of 4-Bromo-3-methylbenzene-1,2-diamine is key to

preventing hazardous reactions.

» Reactivity: The compound is generally stable under recommended storage conditions.[6][13]
Vapors may form explosive mixtures with air upon intense heating.[13]

» Conditions to Avoid: Avoid exposure to heat, flames, sparks, and incompatible materials.[6]
[10][13]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and acid
chlorides.[9][10]

o Causality: As a diamine, the compound has basic nitrogen atoms that will react
exothermically with strong acids. Aromatic amines can be vigorously oxidized by strong
oxidizing agents.

e Hazardous Decomposition Products: Thermal decomposition can release toxic and irritating
gases, including nitrogen oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and
hydrogen halides (specifically hydrogen bromide).[6][10]

Toxicological Profile and Ecological Impact
Human Health Effects
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The acute toxicity data (H302, H312, H332) indicates that short-term exposure via ingestion,
skin contact, or inhalation is harmful.[3] The primary health concerns are:

o Systemic Toxicity: Absorption can lead to systemic effects.
o Local Irritation: Direct contact will cause significant skin and severe eye irritation.[3]

o Sensitization: While not explicitly classified for this specific molecule in the provided data,
related aromatic amines can be skin sensitizers.[9]

e Long-term Exposure: Aromatic amines as a class are a matter of concern for potential
carcinogenicity and mutagenicity, warranting careful handling to minimize any long-term
exposure risks.[1][7]

Ecological Impact

Specific ecotoxicity data for this compound is not readily available. However, aromatic amines
as a class can be toxic to aquatic organisms.[7]

e Environmental Release: Do not let the product enter drains or be released into the
environment.[11][13]

» Persistence and Degradability: Information on persistence is limited, but proper disposal is
crucial to prevent contamination of soil and water.[7]

Emergency Response Protocols

Rapid and correct response to an exposure or spill is critical.

First-Aid Measures

e In Case of Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at
least 15 minutes.[10][14] Remove contact lenses if present and easy to do. Seek immediate
medical attention.[10]

e In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15
minutes.[6] If skin irritation occurs or if you feel unwell, get medical advice.[6][10] Remove
and launder contaminated clothing before reuse.[10]
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« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6][10]
Call a POISON CENTER or doctor if you feel unwell.[10]

« |If Swallowed: Rinse mouth thoroughly with water. Do NOT induce vomiting.[6][10] Call a
POISON CENTER or doctor immediately.[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[11][15]

o Specific Hazards: Thermal decomposition can produce hazardous gases like NOx and
hydrogen bromide.[6][15]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9][15]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[11] Ensure adequate ventilation
and wear the full PPE described in Section 3.2. Avoid breathing dust and prevent contact
with skin and eyes.[10][11]

o Containment and Cleanup: Cover drains to prevent environmental release.[13] Sweep up the
solid material, avoiding dust formation, and shovel it into a suitable, labeled container for
disposal.[9][14]

Disposal Considerations

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations.

» Procedure: Dispose of the contents and container at an approved waste disposal plant.[10]
[14] Do not dispose of it with household waste or allow it to reach the sewage system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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